Cas no 445007-64-7 (2-Bromo-4,5-diethoxybenzonitrile)

• Product Name: 2-Bromo-4,5-diethoxybenzonitrile
• CAS No: 445007-64-7
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• MDL: MFCD02256850
• CID: 92869
• PubChem ID: 1225464
• Update Time: 2025-10-21

2-Bromo-4,5-diethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-diethoxybenzonitrile
• 2-bromo-4,5-diethoxybenzenecarbonitrile
• 2-bromo-4,5-diethoxy-benzonitrile
• AC1Q35X4
• ACMC-1ARV7
• ALBB-008941
• CTK8C6060
• MolPort-000-885-650
• SBB029428
• AKOS000303636
• AS-61169
• A7066
• 2-Bromo-4,5-diethoxybenzonitrile, AldrichCPR
• 445007-64-7
• 445005-64-1
• MFCD02256850
• DTXSID40361162
• DB-251368
• AK-968/40708919
• STK398115
• BBL016353

• MDL： MFCD02256850
• Inchi： 1S/C11H12BrNO2/c1-3-14-10-5-8(7-13)9(12)6-11(10)15-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： ZWUUIGRMTVSDRU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)OCC)OCC

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.2Ų

2-Bromo-4,5-diethoxybenzonitrile Security Information

• HazardClass：6.1

Additional information on 2-Bromo-4,5-diethoxybenzonitrile

Comprehensive Overview of 2-Bromo-4,5-diethoxybenzonitrile (CAS No. 445007-64-7): Properties, Applications, and Industry Insights

2-Bromo-4,5-diethoxybenzonitrile (CAS No. 445007-64-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-purity chemical reagents and custom synthesis solutions, this compound has garnered significant attention in both academic and industrial settings. Its molecular structure, featuring a bromine substituent and diethoxy groups, offers unique reactivity patterns, making it valuable for cross-coupling reactions and functional group transformations.

In recent years, the compound has been explored for its potential in drug discovery and material science innovations. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutic agents. The rise of green chemistry and sustainable synthesis methods has further highlighted the importance of optimizing its production processes to minimize environmental impact. This aligns with the broader industry trend toward eco-friendly chemical manufacturing.

From a technical perspective, 2-Bromo-4,5-diethoxybenzonitrile exhibits notable stability under standard conditions, with a melting point and solubility profile that facilitate its use in various organic synthesis protocols. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These quality control measures are critical for ensuring consistent performance in downstream applications, particularly in high-value chemical production.

The compound’s relevance extends to emerging fields like photovoltaic materials and organic electronics, where its electron-withdrawing properties are leveraged to enhance device efficiency. As industries increasingly adopt renewable energy technologies, the demand for tailored chemical intermediates like 2-Bromo-4,5-diethoxybenzonitrile is expected to grow. This trend is reflected in search engine queries, where terms such as "benzonitrile derivatives applications" and "bromo-substituted aromatic compounds" frequently appear, indicating strong market interest.

For laboratories and manufacturers, sourcing high-quality CAS No. 445007-64-7 is essential. Suppliers often emphasize batch-to-batch consistency and regulatory compliance to meet the stringent requirements of pharmaceutical GMP and industrial standards. Additionally, the compound’s handling and storage guidelines are designed to ensure safety and longevity, addressing common user concerns about chemical stability and shelf life.

In summary, 2-Bromo-4,5-diethoxybenzonitrile represents a critical component in modern chemical research and production. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies, position it as a key player in addressing contemporary challenges across multiple industries. By staying attuned to user search trends and technological developments, stakeholders can unlock new opportunities for innovation and efficiency.